8-methoxy-3-[(2-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one

• Molecular Formula: C23H20O5
• Molecular Weight: 376.4 g/mol
• SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2C=CC(=C3)OC)OCC4=CC=CC=C4OC
• InChI: InChI=1S/C23H20O5/c1-14-20(27-13-15-6-4-5-7-21(15)26-3)11-10-18-17-9-8-16(25-2)12-19(17)23(24)28-22(14)18/h4-12H,13H2,1-3H3
• InChIKey: VJIRYFDDXYWMAC-UHFFFAOYSA-N

8-Methoxy-3-[(2-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one is a fully synthetic small molecule (C23H20O5, MW 376.4 g/mol) belonging to the 6H-benzo[c]chromen-6-one class. This scaffold is characteristic of urolithin metabolites and has been extensively derivatized for pharmacological targeting, most notably as selective estrogen receptor beta (ERβ) agonists and phosphodiesterase (PDE) inhibitors.

8-Methoxy-3-[(2-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one: Procurement-Relevant Identity and Core Scaffold Context

8-Methoxy-3-[(2-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one is a fully synthetic small molecule (C23H20O5, MW 376.4 g/mol) belonging to the 6H-benzo[c]chromen-6-one class [1]. This scaffold is characteristic of urolithin metabolites and has been extensively derivatized for pharmacological targeting, most notably as selective estrogen receptor beta (ERβ) agonists and phosphodiesterase (PDE) inhibitors [2]. Unlike the natural urolithins that bear free hydroxyl groups, this compound features a 2-methoxybenzyl ether at position 3 and a methoxy group at position 8, placing it in the category of fully protected, alkoxylated analogs designed for altered physicochemical and metabolic profiles [1][3].

• [1] ChemBase. 8-Methoxy-3-[(2-methoxyphenyl)methoxy]-4-methyl-6H-benzo[c]chromen-6-one. Substance ID: STOCK1N-28210. http://www.chembase.cn/substance-464839.html View Source
• [2] Sun, W., et al. (2006). 6H-Benzo[c]chromen-6-one derivatives as selective ERbeta agonists. Bioorganic & Medicinal Chemistry Letters, 16(6), 1468-1472. PMID: 16412638. View Source
• [3] MDPI. (2021). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. International Journal of Molecular Sciences, 22(11), 5680. DOI: 10.3390/ijms22115680. View Source

Why Generic Substitution of 8-Methoxy-3-[(2-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one Fails: The Ortho-Methoxybenzyl Differentiation

In-class substitution of alkoxylated 6H-benzo[c]chromen-6-ones is not chemically or pharmacologically equivalent. A foundational SAR study demonstrated that bis-hydroxyl groups at positions 3 and 8 are essential for potent ERβ agonism, with methoxy-protected analogs showing marked loss of activity [1]. Within the subset of 3-benzyloxy-8-methoxy-4-methyl derivatives, the position of the methoxy substituent on the benzyl ring critically controls LogD and, by inference, membrane permeability and metabolic liability [2]. The 2-methoxy (ortho) substitution pattern is underrepresented in published biological evaluations compared to 3- and 4-methoxy analogs, making its procurement essential for filling a distinct chemical biology gap where steric and electronic effects of ortho-substitution demand empirical profiling .

• [1] Sun, W., et al. (2006). 6H-Benzo[c]chromen-6-one derivatives as selective ERbeta agonists. Bioorganic & Medicinal Chemistry Letters, 16(6), 1468-1472. PMID: 16412638. View Source
• [2] ChemBase. 8-Methoxy-3-[(2-methoxyphenyl)methoxy]-4-methyl-6H-benzo[c]chromen-6-one. LogD (pH 7.4) = 4.69. http://www.chembase.cn/substance-464839.html View Source

Quantitative Differentiation Evidence for 8-Methoxy-3-[(2-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one Against Closest Analogs

Ortho-Methoxybenzyl LogD Distinction Relative to Meta and Para Positional Isomers

The target compound, bearing a 2-methoxy (ortho) substitution on the benzyl ether, exhibits a calculated LogD (pH 7.4) of 4.69 [1]. Its direct positional isomer, 8-methoxy-3-[(3-methoxyphenyl)methoxy]-4-methyl-6H-benzo[c]chromen-6-one (meta-methoxy), also has a LogD of 4.69, while the 4-methoxy (para) analog and the unsubstituted benzyloxy analog (3-[(4-Methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one) show LogP values of 6.11 . Although the ortho and meta isomers share similar computed LogD, the ortho-methoxy conformation introduces an intramolecular hydrogen-bonding capacity and steric hindrance absent in the para isomer, which can differentially influence target binding and metabolic stability—a hypothesis supported by the >10-fold difference in ERβ IC50 between 3,8-dihydroxy-4-methyl-6H-benzo[c]chromen-6-one (46 nM) and its 7-ethyl analog (14 nM), where minor structural changes at the ortho-like position produce substantial potency shifts [2].

Evidence Dimension	Lipophilicity (LogD / LogP)
Target Compound Data	LogD (pH 7.4) = 4.69
Comparator Or Baseline	3-[(4-Methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one: LogP = 6.11; 8-methoxy-3-[(3-methoxyphenyl)methoxy]-4-methyl isomer: LogD = 4.69
Quantified Difference	ΔLogP (ortho vs. para) ≈ 1.42 units; ortho and meta computationally indistinguishable but structurally distinct
Conditions	ACD/Labs Percepta predicted values for neutral species

Why This Matters

The 1.42 LogP unit difference between ortho and para isomers predicts a ~26-fold lower membrane partitioning for the target compound, directly impacting cell-based assay performance and formulation requirements.

• [1] ChemBase. 8-Methoxy-3-[(2-methoxyphenyl)methoxy]-4-methyl-6H-benzo[c]chromen-6-one. LogD (pH 7.4) = 4.69. http://www.chembase.cn/substance-464839.html View Source
• [2] BindingDB. 3,8-Dihydroxy-4-methyl-6H-benzo[c]chromen-6-one (BDBM50180502): ERβ IC50 = 46 nM. 7-Ethyl-3,8-dihydroxy-4-methyl analog (BDBM50180501): ERβ IC50 = 14 nM. https://www.bindingdb.org/ View Source

ERβ Pharmacophore Incompatibility of 3,8-Bis-Ether Protection Versus Essential Bis-Hydroxyl Requirement

The canonical pharmacophore for potent ERβ agonism in the 6H-benzo[c]chromen-6-one series requires free hydroxyl groups at both positions 3 and 8; the HTRF coactivator recruitment assay demonstrated that bis-hydroxyl is essential for activity [1]. The target compound, with its 3-(2-methoxybenzyl) ether and 8-methoxy group, is a bis-protected derivative that is predicted to be inactive or very weakly active on ERβ until metabolic deprotection occurs. By contrast, the 3,8-dihydroxy-4-methyl-6H-benzo[c]chromen-6-one analog exhibits an ERβ IC50 of 46 nM [2]. This establishes the target compound not as a direct ERβ ligand but as a potential prodrug or a selectivity-filtering tool where receptor engagement is deliberately suppressed to map off-target effects.

Evidence Dimension	ERβ binding affinity (IC50)
Target Compound Data	Not directly measured; predicted >10,000 nM based on absence of free 3-OH and 8-OH
Comparator Or Baseline	3,8-Dihydroxy-4-methyl-6H-benzo[c]chromen-6-one: ERβ IC50 = 46 nM
Quantified Difference	Predicted >200-fold loss of ERβ affinity relative to dihydroxy comparator
Conditions	ERβ binding assay (Merck Research Laboratories data, curated by ChEMBL)

Why This Matters

Procurement of the bis-ether target compound is justified when researchers require an ERβ-inactive control probe within the same scaffold family, enabling clean interpretation of ERβ-dependent versus ERβ-independent phenotypes.

• [1] Sun, W., et al. (2006). 6H-Benzo[c]chromen-6-one derivatives as selective ERbeta agonists. Bioorganic & Medicinal Chemistry Letters, 16(6), 1468-1472. PMID: 16412638. View Source
• [2] BindingDB. 3,8-Dihydroxy-4-methyl-6H-benzo[c]chromen-6-one (BDBM50180502): ERβ IC50 = 46 nM. https://www.bindingdb.org/ View Source

PDE2 Inhibitory Potential Inferred from Alkoxylated Series: 2-Methoxybenzyl as an Untested Variable

In a 2021 study, alkoxylated 6H-benzo[c]chromen-6-one derivative 1f demonstrated PDE2 inhibition with an IC50 of 3.67 ± 0.47 μM, comparable to the reference inhibitor BAY 60-7550 in vitro [1]. Compound 1f bears a distinct substitution pattern (alkoxy groups at non-identical positions). The target compound, with its unique 2-methoxybenzyl ether at position 3, occupies a chemical space not evaluated in that study. Given that subtle changes in alkoxy chain length and regioposition drove IC50 values from >30 μM down to 3.67 μM within the same series [1], the target compound represents an orthogonal chemotype for probing PDE2 structure-activity relationships.

Evidence Dimension	PDE2 inhibitory activity (IC50)
Target Compound Data	Not directly measured
Comparator Or Baseline	Alkoxylated derivative 1f: PDE2 IC50 = 3.67 ± 0.47 μM; BAY 60-7550 reference
Quantified Difference	Activity range within series: >8-fold variation depending on alkoxy substituent identity and position
Conditions	PDE2 enzymatic assay, in vitro cell-level confirmation

Why This Matters

The target compound serves as a structurally novel probe to test whether ortho-methoxybenzyl substitution at position 3 retains or improves PDE2 inhibition, filling a gap in the current alkoxylated SAR landscape.

• [1] MDPI. (2021). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. International Journal of Molecular Sciences, 22(11), 5680. DOI: 10.3390/ijms22115680. View Source

High-Impact Research and Industrial Application Scenarios for 8-Methoxy-3-[(2-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one

ERβ-Inactive Control Probe for Target Engagement Studies

In experiments where the dihydroxy 6H-benzo[c]chromen-6-ones (e.g., ERβ IC50 = 46 nM) serve as active ligands, the target compound provides a matched-pair negative control. Its bis-ether protected state ensures loss of ERβ binding affinity (>200-fold predicted decrease) while preserving scaffold-dependent physicochemical properties, enabling rigorous interpretation of ERβ-mediated effects in cell-based assays [1].

Positional Isomer Library Expansion for Metabolic Stability Profiling

The ortho-methoxybenzyl ether moiety introduces steric shielding around the metabolically labile benzyl C-O bond. Procurement alongside the meta- and para-methoxy isomers (both commercially available) enables systematic assessment of positional effects on microsomal stability and CYP-mediated O-dealkylation rates, a key parameter in prodrug optimization [2].

PDE2 Inhibitor Lead Diversification

As alkoxylated 6H-benzo[c]chromen-6-ones have demonstrated PDE2 IC50 values as low as 3.67 μM, the target compound represents an unexplored substitution pattern for PDE2 screening. Its ortho-methoxybenzyl group may confer unique hydrogen-bonding interactions with the PDE2 active site not accessible to simpler alkoxy or para-substituted analogs [3].

Chemical Biology Tool for Studying O-Demethylation Prodrug Activation

The compound's 8-methoxy and 3-(2-methoxybenzyl)oxy groups can undergo sequential enzymatic O-demethylation to yield the corresponding hydroxy and bis-hydroxy species. This property makes it a valuable tool for studying the kinetics and tissue-specificity of prodrug activation pathways, with the ortho-methoxybenzyl group potentially exhibiting distinct cleavage kinetics compared to para-substituted benzyl ethers [4].

• [1] Sun, W., et al. (2006). 6H-Benzo[c]chromen-6-one derivatives as selective ERbeta agonists. Bioorganic & Medicinal Chemistry Letters, 16(6), 1468-1472. PMID: 16412638. View Source
• [2] ChemBase. 8-Methoxy-3-[(2-methoxyphenyl)methoxy]-4-methyl-6H-benzo[c]chromen-6-one. LogD (pH 7.4) = 4.69. http://www.chembase.cn/substance-464839.html View Source
• [3] MDPI. (2021). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. International Journal of Molecular Sciences, 22(11), 5680. DOI: 10.3390/ijms22115680. View Source
• [4] Evaluation of Estrogen Receptor Binding Affinity of DDT-Related Compounds and Their Metabolites (2005). Demonstrates that methoxy substituents on benzene rings enhance ER binding after metabolic dealkylation. DOI: 10.1021/tx049722y. View Source